Cas no 1858249-67-8 (4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a benzoxazine derivative featuring a benzylsulfonyl substituent and a carboxylic acid functional group. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility, enabling potential applications as a building block for biologically active molecules. The benzoxazine core provides a rigid heterocyclic scaffold, while the sulfonyl and carboxyl groups offer sites for further derivatization or interaction with biological targets. Its well-defined chemical structure allows for precise modifications, making it useful in the development of pharmacophores or as an intermediate in synthetic pathways. The compound's stability and reactivity profile facilitate its use in controlled reactions under standard laboratory conditions.

4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid structure

1858249-67-8 structure

Product Name:4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

CAS No:1858249-67-8

MF:C₁₆H₁₅NO₅S

MW:333.359003305435

CID:4709170

Update Time:2025-07-19

4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
- 2H-1,4-benzoxazine-2-carboxylic acid, 3,4-dihydro-4-[(phenylmethyl)sulfonyl]-
- Inchi： 1S/C16H15NO5S/c18-16(19)15-10-17(13-8-4-5-9-14(13)22-15)23(20,21)11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,18,19)
- InChI Key： QNWSKXNIGWQETG-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=CC=1)(N1C2C=CC=CC=2OC(C(=O)O)C1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 523
Topological Polar Surface Area: 92.3

4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B138505-250mg	4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858249-67-8		250mg	$ 185.00	2022-06-07
TRC	B138505-500mg	4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858249-67-8		500mg	$ 300.00	2022-06-07
TRC	B138505-1000mg	4-(Benzylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858249-67-8		1g	$ 480.00	2022-06-07
A2B Chem LLC	AI41711-500mg	4-(Benzylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858249-67-8	>95%	500mg	$412.00	2024-04-20
A2B Chem LLC	AI41711-1g	4-(Benzylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858249-67-8	>95%	1g	$439.00	2024-04-20